Cas no 1010100-95-4 (2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester)

2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester structure
1010100-95-4 structure
Product Name:2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester
CAS No:1010100-95-4
MF:C18H21BClNO2
MW:329.628844022751
CID:2196278
Update Time:2023-08-07

2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-methyl-4-phenyl-pyridine-5-boronic acid pinacol ester
    • 2-chloro-3-methyl-4-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Chloro-3-methyl-4-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)pyridine
    • Inchi: 1S/C18H21BClNO2/c1-12-15(13-9-7-6-8-10-13)14(11-21-16(12)20)19-22-17(2,3)18(4,5)23-19/h6-11H,1-5H3
    • InChI Key: QAZHSGKEDPZYCU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C(C2C=CC=CC=2)=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Topological Polar Surface Area: 31.4
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